3,5-Bistrifluoromethylbenzyl-2-methoxyethylamine

• Molecular Formula: C12H13F6NO
• Molecular Weight: 301.23 g/mol
• IUPAC Name: N-[[3,5-bis(trifluoromethyl)phenyl]methyl]-2-methoxyethanamine
• InChI: InChI=1S/C12H13F6NO/c1-20-3-2-19-7-8-4-9(11(13,14)15)6-10(5-8)12(16,17)18/h4-6,19H,2-3,7H2,1H3
• InChI Key: MCMTWVWTYZACJU-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F

Description

3,5-Bistrifluoromethylbenzyl-2-methoxyethylamine is a useful research compound. Its molecular formula is C12H13F6NO and its molecular weight is 301.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 43 ml of dichloromethane were dissolved 2.45 g of 3,5-bistrifluoromethylbenzaldehyde, 835 mg of 2-methoxyethylamine and 687 μl of acetic acid, added thereto was 3.12 g of sodium triacetoxy borohydride, and the mixture was stirred at room temperature for an hour under nitrogen atmosphere. The reaction mixture was washed with a 0.5M aqueous sodium hydroxide solution, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by NH silica gel column chromatography (hexane:ethyl acetate=19:1→9:1), to give 2.76 g of 3,5-bistrifluoromethylbenzyl-2-methoxyethylamine.